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An In-depth Technical Guide to 1-(4-Bromophenyl)cyclopentanecarboxylic Acid for
Researchers and Drug Development Professionals

Introduction: A Versatile Building Block in Modern
Synthesis

1-(4-Bromophenyl)cyclopentanecarboxylic acid, identified by its CAS Number 143328-24-9,
is a key intermediate in the landscape of organic synthesis.[1] Its unique structure, which
marries the steric influence of a cyclopentane ring with the electronic properties of a para-
substituted bromophenyl group, makes it a valuable precursor for a wide range of complex
molecules.[1] This guide provides an in-depth analysis of its commercial availability, synthesis,
applications, and handling, tailored for professionals in research and drug development who
require reliable and technically sound information. This molecule serves as a critical starting
point in the synthesis of novel compounds, particularly in the pharmaceutical and agrochemical
sectors.[1]

Physicochemical Properties and Specifications

Understanding the fundamental properties of a starting material is paramount for experimental
design and reproducibility. The key physicochemical data for 1-(4-
Bromophenyl)cyclopentanecarboxylic acid are summarized below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b178888?utm_src=pdf-interest
https://www.benchchem.com/product/b178888?utm_src=pdf-body
https://www.benchchem.com/product/b178888?utm_src=pdf-body
https://www.benchchem.com/fr/product/b178888
https://www.benchchem.com/fr/product/b178888
https://www.benchchem.com/fr/product/b178888
https://www.benchchem.com/product/b178888?utm_src=pdf-body
https://www.benchchem.com/product/b178888?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value
CAS Number 143328-24-9
Molecular Formula Ci12H13BrO2

Molecular Weight 269.13 g/mol [1][2][3]

Appearance White to off-white solid[2]

Boiling Point 380.8+35.0 °C (Predicted)[2]

Density 1.497+0.06 g/cm3 (Predicted)[2]

pKa 4.26+0.20 (Predicted)[2]

MDL Number MFCDO00455267[2][3][4][5]

Storage Store at room temperature in a dry, sealed

container[2][3]

Commercial Availability and Procurement

1-(4-Bromophenyl)cyclopentanecarboxylic acid is readily available from a multitude of

specialized chemical suppliers, primarily for research and development (R&D) purposes. It is

crucial to note that this compound is not intended for direct human or veterinary use.[1][4][6]

When sourcing this material, researchers should consider purity, available quantities, and

supplier reliability. Below is a comparative table of prominent vendors.
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Supplier Purity Available Pack Sizes
AChemBlock 95% 5g

AKSCi 95% 100mg, 250mg, 19, 59[4]
Aladdin Not specified 100mg, 250mg, 19, 59, 259[7]

. . Custom sizes available upon
Alfa Chemistry Not specified

request[8]
-~ Custom sizes available upon
BLDpharm Not specified
request[3]
CookeChem 98% 100mg, 250mg, 19, 59[2]

Synthetic Methodologies: A Protocol for Laboratory-
Scale Preparation

While commercially available, understanding the synthesis of 1-(4-
Bromophenyl)cyclopentanecarboxylic acid is valuable for custom derivatization or when
scaling up. The most prevalent and straightforward method involves the acid-catalyzed
hydrolysis of the corresponding nitrile precursor, 1-(4-Bromophenyl)cyclopentanecarbonitrile.[1]

Workflow for Nitrile Hydrolysis

E-(4-Bromophenyl)cyclopenlanecarbonitrilw st‘ﬁz(g’”c') Subjectto Heat ﬁﬁ?sc) Yields E—(A—Bromophenyl)cycIopentanecarboxylic ac@

Click to download full resolution via product page

Caption: Synthesis via acid-catalyzed hydrolysis.

Detailed Experimental Protocol

This protocol is based on established literature procedures for nitrile hydrolysis.[9]
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e Reaction Setup: To a round-bottom flask equipped with a reflux condenser, add 1-(4-
Bromophenyl)cyclopentanecarbonitrile.

» Reagent Addition: Carefully add a mixture of concentrated sulfuric acid and water. The
exothermic nature of this addition requires slow, controlled mixing, preferably in an ice bath.

» Heating: Heat the reaction mixture to 120°C and maintain this temperature for approximately
18 hours. The elevated temperature is critical to provide the necessary activation energy to
overcome the stability of the C=N triple bond.

o Workup and Isolation: After cooling to room temperature, pour the reaction mixture into ice
water. The crude product will precipitate as a solid.

 Purification: Collect the solid by vacuum filtration, wash thoroughly with water to remove
residual acid, and then recrystallize from an appropriate solvent system (e.g., ethanol/water)
to yield the purified carboxylic acid.

Causality Insight: The use of concentrated sulfuric acid serves as both a catalyst and a
dehydrating agent, facilitating the protonation of the nitrile nitrogen and subsequent
nucleophilic attack by water. The prolonged heating ensures the complete conversion of the
intermediate amide to the final carboxylic acid, driving the equilibrium towards the product.

Applications in Drug Discovery and Medicinal
Chemistry

The true value of 1-(4-Bromophenyl)cyclopentanecarboxylic acid lies in its utility as a
versatile building block.[1] The bromine atom provides a reactive handle for cross-coupling
reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the introduction of diverse molecular
fragments. The carboxylic acid group can be converted into esters, amides, or other functional
groups, or it can serve as a key pharmacophoric element for interacting with biological targets.

[1]

o Precursor for Biologically Active Compounds: This molecule is a known precursor in the
synthesis of compounds with potential therapeutic applications.[1] Research has
demonstrated that derivatives possess anti-inflammatory and antimicrobial properties.[1]
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» Anti-inflammatory Research: In an animal model of arthritis, a compound derived from this
scaffold resulted in a significant decrease in paw swelling and a reduction in the infiltration of
inflammatory cells.[1] The core structure is also found in potent antagonists of leukotriene
B4, a key mediator in inflammatory diseases.[10]

» Antimicrobial Potential: Studies have shown that this compound exhibits antibacterial efficacy
against both Staphylococcus aureus and Escherichia coli.[1]

The bromophenyl group can enhance binding affinity to target proteins, while the carboxylic
acid moiety often participates in crucial hydrogen bonding and ionic interactions within active
sites.[1]

Structural Analogs and Comparative Context

To fully appreciate the utility of 1-(4-Bromophenyl)cyclopentanecarboxylic acid, it is
instructive to compare it with structurally similar compounds. These comparisons highlight how
subtle molecular changes can influence physicochemical properties and potential applications.

1-(4-Bromophenyl)
cyclopentanecarboxylic acid

Br - ClI

Br - F Cyclopentane — Cyclohexane
(Lower MW, - .
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Caption: Structural relationship to key analogs.
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» Halogen Variants: Replacing bromine with chlorine results in 1-(4-
Chlorophenyl)cyclopentanecarboxylic acid, which has a lower molecular weight and higher
solubility in polar solvents.[1] Substitution with fluorine yields 1-(4-
Fluorophenyl)cyclopentanecarboxylic acid; fluorine's high electronegativity increases the
acidity of the carboxylic acid group, enhancing its reactivity.[1]

e Ring Size Variants: Expanding the ring to its cyclohexane analog, 1-(4-
Bromophenyl)cyclohexanecarboxylic acid, reduces steric hindrance around the acid moiety
and improves solubility in non-polar solvents.[1]

Safety, Handling, and Storage

As with any laboratory chemical, proper handling is essential. The compound is classified with
the following GHS hazard statements: H302 (Harmful if swallowed), H315 (Causes skin
irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[2]

Precautionary Measures:
o P261: Avoid breathing dust.[2][4]
o P280: Wear protective gloves, eye protection, and face protection.[2][4]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2][4]

First Aid:
« Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen.[11]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water.[11]

¢ Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[11]

Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[3] Keep
away from strong oxidizing agents and bases.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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